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Compound of Interest

Compound Name: 4-lodobenzoic Acid-13C6

Cat. No.: B12413673

An In-depth Technical Guide to 4-lodobenzoic Acid-'3Cs
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, applications, and
relevant experimental protocols for 4-lodobenzoic Acid-13Ce. This isotopically labeled
compound is a crucial tool in modern analytical and pharmaceutical research.

Core Chemical Properties

4-lodobenzoic Acid-13Cs is the stable isotope-labeled version of 4-lodobenzoic acid, where all
six carbon atoms in the benzene ring are 13C isotopes. This labeling provides a distinct mass
signature, making it an ideal internal standard for mass spectrometry-based quantitative
analysis. While its chemical reactivity is analogous to its unlabeled counterpart, its physical
properties are dominated by the increased molecular weight.

Physical and Chemical Data

The fundamental properties of 4-lodobenzoic Acid-13Ce are summarized below. The data for the
unlabeled analogue (4-lodobenzoic Acid) are provided for comparison, as many physical
properties are nearly identical.
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Value (4-
. . Value (4- o
Property lodobenzoic Acid- ] . Citations
lodobenzoic Acid)
13C6)
Molecular Formula 13C6C1Hs5I02 C7Hs102 [1]
) 254.06 g/mol
Molecular Weight 248.02 g/mol [2][3]
(calculated)
White to off-white White to off-white
Appearance . [21[41[5]
solid/powder powder or crystals
. ) Not specified,
Melting Point 270-273 °C [6][7]

expected ~270-273°C

Slightly soluble in
Solubility Not specified water; Soluble in [5]

alcohol and ether.

CAS Number Not available 619-58-9 [2][3]
4-lodobenzoic acid- ) )
IUPAC Name 3¢ 4-lodobenzoic acid [2]
6

Spectroscopic Data

Spectroscopic analysis is critical for confirming the identity and purity of 4-lodobenzoic Acid-
13Ce.

o Mass Spectrometry (MS): The key feature of the labeled compound is its mass spectrum.
The molecular ion peak will be shifted by +6 m/z units compared to the unlabeled standard
due to the six 13C atoms. This distinct mass difference is the basis for its use as an internal
standard in quantitative LC-MS or GC-MS assays.[8] The unlabeled compound shows a
prominent peak at m/z 248.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum will be very similar to the unlabeled compound,
showing signals corresponding to the aromatic protons.
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o 13C NMR: The 3C NMR spectrum is significantly different. The signals for the six benzene
ring carbons will be present, but their coupling patterns with adjacent 3C atoms will be
complex. This can be a powerful tool for structural confirmation.[9][10]

« Infrared (IR) Spectroscopy: The IR spectrum is expected to be nearly identical to that of the
unlabeled 4-lodobenzoic acid, showing characteristic peaks for the carboxylic acid O-H and
C=0 stretches, as well as aromatic C-H and C=C vibrations.[3]

Applications in Research and Drug Development

The primary utility of 4-lodobenzoic Acid-13Ce stems from its isotopic label.

 Internal Standard: Its most common application is as an internal standard for the accurate
guantification of unlabeled 4-lodobenzoic acid or its derivatives in complex biological
matrices using mass spectrometry (LC-MS, GC-MS).[8] By adding a known amount of the
13Ce-labeled standard to a sample, variations in sample preparation and instrument response
can be normalized, leading to highly accurate results.

e Tracer Studies: It can be used as a tracer in metabolic studies to follow the fate of 4-
lodobenzoic acid or related drug candidates in vitro and in vivo.[1][8]

» Pharmaceutical Synthesis Intermediate: The unlabeled 4-lodobenzoic acid is a versatile
building block in organic synthesis and pharmaceutical development.[11][12] It serves as a
key intermediate in the synthesis of various active pharmaceutical ingredients (APIs),
including anti-inflammatory, analgesic, and anti-cancer agents.[11][12][13] The labeled
version can be used to synthesize labeled APIs for pharmacokinetic and drug metabolism
studies.

Experimental Protocols
General Synthesis of 4-lodobenzoic Acid

While a specific protocol for the $3Ce labeled version is not publicly detailed, it would follow
established synthetic routes for the unlabeled compound, starting from a 13Ce-labeled precursor
like 13Ce-benzene. A common laboratory-scale synthesis involves the diazotization of an
aminobenzoic acid followed by a Sandmeyer-type reaction.[14][15]
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Example Reaction Scheme (for unlabeled): p-Aminobenzoic acid — (Diazotization with
NaNO2/HCI) - Diazonium Salt — (Reaction with KI) - 4-lodobenzoic acid

General Laboratory Procedure:

Diazotization: p-Aminobenzoic acid is dissolved in an aqueous solution of a strong acid (e.qg.,
hydrochloric acid).[14]

The solution is cooled to below 5°C in an ice bath.[14]

A solution of sodium nitrite in water is added slowly while maintaining the low temperature to
form the diazonium salt.[14]

lodination: A solution of potassium iodide is prepared.[14]

The cold diazonium salt solution is added to the potassium iodide solution. The diazonium
group is replaced by iodine, often with the evolution of nitrogen gas.[14]

Isolation and Purification: The resulting crude 4-lodobenzoic acid precipitates from the
solution. It is collected by vacuum filtration.[14]

Purification is typically achieved by recrystallization from a suitable solvent such as an
ethanol/water mixture or by sublimation under vacuum.[6]

Quantitative Analysis Workflow using LC-MS

This workflow illustrates the use of 4-lodobenzoic Acid-13Cs as an internal standard for
guantifying an unlabeled analyte (e.g., a drug candidate derived from 4-lodobenzoic acid).

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.

Safety and Handling
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Based on the Safety Data Sheet (SDS) for the unlabeled 4-lodobenzoic acid, the following
hazards should be noted. Users must consult the specific SDS for 4-lodobenzoic Acid-13Ce

from their supplier.

o Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and
may cause respiratory irritation (H335).[2][16][17]

o Precautionary Statements:

o Prevention: Avoid breathing dust. Wash skin thoroughly after handling. Use only in a well-
ventilated area. Wear protective gloves, eye protection, and face protection.[4][18]

o Response:
» |[F ON SKIN: Wash with plenty of water.[18]
» |[F INHALED: Remove person to fresh air and keep comfortable for breathing.[18]

» |[F IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[18]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[4]
[18]

Logical Relationships in Synthesis and Application

The following diagram illustrates the central role of 4-lodobenzoic Acid-*3Ce, from its synthesis
to its primary application as an analytical tool.
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Caption: Relationship between the synthesis and application of 4-lodobenzoic Acid-13Ce.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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